Cas no 1774901-28-8 (1-(4-fluorophenyl)-1H-pyrido[2,3-e][1,3,4]thiadiazine-3-carboxylic acid 4,4-dioxide)

• Product Name: 1-(4-fluorophenyl)-1H-pyrido[2,3-e][1,3,4]thiadiazine-3-carboxylic acid 4,4-dioxide
• CAS No: 1774901-28-8
• MF: C₁₃H₈FN₃O₄S
• MW: 321.283724784851
• MDL: MFCD26130201
• CID: 5152358
• Update Time: 2025-06-14

1-(4-fluorophenyl)-1H-pyrido[2,3-e][1,3,4]thiadiazine-3-carboxylic acid 4,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-1H-pyrido[2,3-e][1,3,4]thiadiazine-3-carboxylic acid 4,4-dioxide

• MDL： MFCD26130201
• Inchi： 1S/C13H8FN3O4S/c14-8-3-5-9(6-4-8)17-11-10(2-1-7-15-11)22(20,21)12(16-17)13(18)19/h1-7H,(H,18,19)
• InChI Key： YWNWZEMIIOWIQY-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CN=C2N(C2=CC=C(F)C=C2)N=C1C(O)=O

Additional information on 1-(4-fluorophenyl)-1H-pyrido[2,3-e][1,3,4]thiadiazine-3-carboxylic acid 4,4-dioxide

Research Brief on 1-(4-fluorophenyl)-1H-pyrido[2,3-e][1,3,4]thiadiazine-3-carboxylic acid 4,4-dioxide (CAS: 1774901-28-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 1-(4-fluorophenyl)-1H-pyrido[2,3-e][1,3,4]thiadiazine-3-carboxylic acid 4,4-dioxide (CAS: 1774901-28-8) as a promising scaffold for drug development. This compound, characterized by its unique pyrido[2,3-e][1,3,4]thiadiazine core and 4-fluorophenyl substituent, has garnered attention due to its potential therapeutic applications, particularly in the areas of oncology and infectious diseases. The following brief summarizes the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

One of the key studies published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-(4-fluorophenyl)-1H-pyrido[2,3-e][1,3,4]thiadiazine-3-carboxylic acid 4,4-dioxide. The researchers optimized a multi-step synthesis involving the condensation of 4-fluorophenylhydrazine with a pyridine-2,3-diamine derivative, followed by oxidative cyclization to form the thiadiazine ring. The final product was obtained in high yield and purity, with spectroscopic data confirming its structure. This study provides a robust foundation for the scalable production of the compound, which is critical for further pharmacological investigations.

In terms of biological activity, recent in vitro studies have demonstrated that 1-(4-fluorophenyl)-1H-pyrido[2,3-e][1,3,4]thiadiazine-3-carboxylic acid 4,4-dioxide exhibits potent inhibitory effects against specific kinase targets implicated in cancer progression. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively inhibits the activity of protein kinase B (Akt), a key regulator of cell survival and proliferation. The IC50 value was determined to be in the low micromolar range, suggesting its potential as a lead compound for anticancer drug development. Additionally, molecular docking studies revealed that the compound binds to the ATP-binding pocket of Akt, providing insights into its mechanism of action.

Beyond oncology, preliminary studies have also explored the antimicrobial properties of 1-(4-fluorophenyl)-1H-pyrido[2,3-e][1,3,4]thiadiazine-3-carboxylic acid 4,4-dioxide. A recent publication in Antimicrobial Agents and Chemotherapy (2024) highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound exhibited a bacteriostatic effect by interfering with bacterial cell wall synthesis, as evidenced by transmission electron microscopy. These findings underscore its potential as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance.

Despite these promising results, challenges remain in the development of 1-(4-fluorophenyl)-1H-pyrido[2,3-e][1,3,4]thiadiazine-3-carboxylic acid 4,4-dioxide as a therapeutic agent. Pharmacokinetic studies in animal models have indicated moderate bioavailability and a relatively short half-life, necessitating further structural modifications to improve its drug-like properties. Ongoing research is focused on derivatization strategies to enhance solubility and metabolic stability while retaining its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 1-(4-fluorophenyl)-1H-pyrido[2,3-e][1,3,4]thiadiazine-3-carboxylic acid 4,4-dioxide (CAS: 1774901-28-8) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in oncology and infectious diseases, coupled with advances in synthetic methodologies, position it as a compelling candidate for further investigation. Future studies should prioritize in vivo efficacy and safety assessments to validate its therapeutic potential and address existing pharmacokinetic limitations.